N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone
N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone
Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. An unspecified positional and geometric isomer of 3-oxo-C16:1-(L)-HSL is produced by the F2/5 strain of A. vitis, the bacterium responsible for grape crown gall and its resulting loss of agricultural productivity.
Brand Name:
Vulcanchem
CAS No.:
1269663-80-0
VCID:
VC0116716
InChI:
InChI=1S/C20H33NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(22)16-19(23)21-18-14-15-25-20(18)24/h5-6,18H,2-4,7-16H2,1H3,(H,21,23)/b6-5-/t18-/m0/s1
SMILES:
CCCCC=CCCCCCCCC(=O)CC(=O)NC1CCOC1=O
Molecular Formula:
C20H33NO4
Molecular Weight:
351.5
N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone
CAS No.: 1269663-80-0
Reference Standards
VCID: VC0116716
Molecular Formula: C20H33NO4
Molecular Weight: 351.5
| CAS No. | 1269663-80-0 |
|---|---|
| Product Name | N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone |
| Molecular Formula | C20H33NO4 |
| Molecular Weight | 351.5 |
| IUPAC Name | (Z)-3-oxo-N-[(3S)-2-oxooxolan-3-yl]hexadec-11-enamide |
| Standard InChI | InChI=1S/C20H33NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(22)16-19(23)21-18-14-15-25-20(18)24/h5-6,18H,2-4,7-16H2,1H3,(H,21,23)/b6-5-/t18-/m0/s1 |
| Standard InChIKey | UKVJHGAETBFGBY-XFHJGTJQSA-N |
| SMILES | CCCCC=CCCCCCCCC(=O)CC(=O)NC1CCOC1=O |
| Description | Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. An unspecified positional and geometric isomer of 3-oxo-C16:1-(L)-HSL is produced by the F2/5 strain of A. vitis, the bacterium responsible for grape crown gall and its resulting loss of agricultural productivity. |
| Synonyms | 3-oxo-C16:1-Δ11cis-(L)-HSL |
| Reference | 1.González, J.E., and Keshavan, N.D. Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews 70(4), 859-875 (2006). |
| PubChem Compound | 91886142 |
| Last Modified | Nov 11 2021 |
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